Cas no 100991-91-1 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride (1:1), (2S,3S,4S)-)
100991-91-1 structure
Product Name:3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride (1:1), (2S,3S,4S)-
CAS No:100991-91-1
MF:C5H12ClNO3
MW:169.606680870056
CID:159611
PubChem ID:67740634
Update Time:2025-04-19
3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride (1:1), (2S,3S,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride (1:1), (2S,3S,4S)-
- 1,4-Dideoxy-1,4-imino-L-arabinitol HCl
- 3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride, (2S,3S,4S)- (9CI)
- 3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride, [2S-(2a,3b,4a)]-
- (2S,3S,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol
- (2S,3S,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride
- 100991-91-1
- SCHEMBL8970619
-
- Inchi: 1S/C5H11NO3.ClH/c7-2-3-5(9)4(8)1-6-3;/h3-9H,1-2H2;1H/t3-,4-,5-;/m0./s1
- InChI Key: PZGVJCJRMKIVLJ-SHLRHQAISA-N
- SMILES: Cl.O[C@@H]1[C@H](CN[C@H]1CO)O
Computed Properties
- Exact Mass: 169.05066
- Monoisotopic Mass: 169.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 98.2
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.7A^2
Experimental Properties
- Density: 1.368
- Boiling Point: 319.1°Cat760mmHg
- Flash Point: 188.8°C
- PSA: 72.72
3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride (1:1), (2S,3S,4S)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
100991-91-1 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-, hydrochloride (1:1), (2S,3S,4S)-) Related Products
- 117770-01-1(rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol hydrochloride)
- 210115-92-7(2,5-Dideoxy-2,5-imino-D-mannitolHCl)
- 117781-12-1((2R,3R,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride)
- 100937-51-7(3,4-Pyrrolidinediol,2-(hydroxymethyl)-,(2R,3S,4R)-)
- 186759-56-8(3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4S)-rel-)
- 52019-89-3(1,4-dideoxy-1,4-imino-d-xylitol hydrochloride)
- 100991-93-3((2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride)
- 114976-76-0(1,4-Dideoxy-1,4-imino-D-mannitol, Hydrochloride)
- 100991-92-2(1,4-Dideoxy-1,4-imino-D-arabinitol Hydrochloride)
- 101399-04-6(3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, hydrochloride, [2R-(2a,3a,4b)]-)
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